![molecular formula C13H18O2 B097171 Ethyl 5-phenylpentanoate CAS No. 17734-38-2](/img/structure/B97171.png)
Ethyl 5-phenylpentanoate
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Overview
Description
Ethyl 5-phenylpentanoate is an organic compound with the chemical formula C12H16O2. It is commonly used in the synthesis of various pharmaceuticals and fragrances.
Mechanism of Action
The exact mechanism of action of Ethyl 5-phenylpentanoate is not fully understood. However, it is believed to act on the GABAergic system in the brain. It enhances the activity of the inhibitory neurotransmitter gamma-aminobutyric acid (GABA) by increasing its release or by binding to its receptors. This leads to a decrease in neuronal excitability and a reduction in anxiety, pain, and seizures.
Biochemical and Physiological Effects:
This compound has been shown to produce a range of biochemical and physiological effects. It has been found to reduce the production of pro-inflammatory cytokines such as interleukin-1β (IL-1β) and tumor necrosis factor-alpha (TNF-α). It also inhibits the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. This compound has been shown to increase the levels of brain-derived neurotrophic factor (BDNF), a protein that plays a key role in neuronal growth and survival.
Advantages and Limitations for Lab Experiments
Ethyl 5-phenylpentanoate has several advantages for lab experiments. It is relatively easy to synthesize and purify, and it is commercially available. It has a low toxicity profile and is generally considered safe for use in animal studies. However, it has limitations in terms of its solubility and stability. It is poorly soluble in water and may require the use of organic solvents for administration. It is also sensitive to light and heat, which can lead to degradation.
Future Directions
There are several future directions for research on Ethyl 5-phenylpentanoate. One area of interest is its potential as a treatment for neurodegenerative disorders such as Alzheimer's disease. It has been shown to improve cognitive function in animal models of Alzheimer's disease and may have neuroprotective effects. Another area of interest is its potential as a treatment for chronic pain. It has been shown to have analgesic effects in animal models of neuropathic pain and may be a safer alternative to opioids. Further research is needed to fully understand the therapeutic potential of this compound and its mechanism of action.
Scientific Research Applications
Ethyl 5-phenylpentanoate has been extensively studied for its potential therapeutic applications. It is known to possess anti-inflammatory, analgesic, and anticonvulsant properties. It has also been shown to have anxiolytic and sedative effects. These properties make it a potential candidate for the treatment of various neurological and psychiatric disorders such as anxiety, depression, and epilepsy.
Properties
17734-38-2 | |
Molecular Formula |
C13H18O2 |
Molecular Weight |
206.28 g/mol |
IUPAC Name |
ethyl 5-phenylpentanoate |
InChI |
InChI=1S/C13H18O2/c1-2-15-13(14)11-7-6-10-12-8-4-3-5-9-12/h3-5,8-9H,2,6-7,10-11H2,1H3 |
InChI Key |
QCHDRUGIAZBPGB-UHFFFAOYSA-N |
SMILES |
CCOC(=O)CCCCC1=CC=CC=C1 |
Canonical SMILES |
CCOC(=O)CCCCC1=CC=CC=C1 |
17734-38-2 | |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
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